Cas no 1399658-66-2 (2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid)
2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
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- Inchi: 1S/C11H8Cl2O4/c12-7-2-1-5(3-8(7)13)10-6(11(15)16)4-9(14)17-10/h1-3,6,10H,4H2,(H,15,16)
- InChI Key: ZQHOLRCVNFOYSQ-UHFFFAOYSA-N
- SMILES: O1C(=O)CC(C(O)=O)C1C1=CC=C(Cl)C(Cl)=C1
2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM502241-1g |
2-(3,4-Dichlorophenyl)-5-oxotetrahydrofuran-3-carboxylicacid |
1399658-66-2 | 97% | 1g |
$421 | 2023-02-18 |
2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
Comprehensive Overview of 2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS 1399658-66-2)
2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS 1399658-66-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This tetrahydrofuran derivative features a dichlorophenyl moiety and a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.
The structural uniqueness of this compound lies in its fused ring system, which combines a tetrahydrofuran core with a phenyl ring substituted with two chlorine atoms. This configuration enhances its lipophilicity and binding affinity, critical factors in medicinal chemistry. Recent studies highlight its role as a precursor for enzyme inhibitors, particularly those targeting inflammatory pathways—a hot topic in autoimmune disease research. Users searching for "CAS 1399658-66-2 supplier" or "tetrahydrofuran carboxylic acid derivatives" often seek insights into its synthetic routes and scalability.
From a mechanistic perspective, the electron-withdrawing effect of the dichloro substituents influences the compound’s reactivity, enabling selective modifications at the furan carbonyl or carboxyl positions. This property is exploited in catalyzed cross-coupling reactions, a trending area in organocatalysis. Laboratories optimizing high-yield synthesis protocols for this compound frequently discuss challenges like regioselectivity control and purification methods—common queries in process chemistry forums.
Environmental considerations also drive interest in 1399658-66-2. Its biodegradability profile and potential as a low-toxicity intermediate align with the EPA’s greener chemical design principles. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a frequent subject in quality control discussions. The compound’s stability under ambient conditions makes it suitable for long-term storage, addressing logistical concerns raised in global supply chain inquiries.
Innovative applications of 2-(3,4-Dichloro-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid extend to material science, where its rigid structure serves as a building block for polymeric coatings with enhanced durability. Searches for "bio-based furan polymers" often intersect with this compound’s utility. Furthermore, its chiral center opens avenues in asymmetric synthesis, a rapidly growing field in fine chemicals production.
In summary, CAS 1399658-66-2 represents a multifaceted tool for researchers addressing modern challenges in healthcare, agriculture, and industrial chemistry. Its structure-activity relationships continue to inspire innovations, while its synthetic accessibility ensures broad applicability across disciplines.
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